N-(1-{1-[3-(5-methyl-2-furyl)butyl]-4-piperidinyl}-1H-pyrazol-5-yl)benzamide

• IUPAC Name: N-[2-[1-[3-(5-methylfuran-2-yl)butyl]piperidin-4-yl]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C24H30N4O2/c1-18(22-9-8-19(2)30-22)11-15-27-16-12-21(13-17-27)28-23(10-14-25-28)26-24(29)20-6-4-3-5-7-20/h3-10,14,18,21H,11-13,15-17H2,1-2H3,(H,26,29)
• InChI Key: HLUOGOYTGNFLGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)CCN2CCC(CC2)N3C(=CC=N3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C24H30N4O2
• Molecular Weight: 406.5 g/mol

Description

N-(1-{1-[3-(5-methyl-2-furyl)butyl]-4-piperidinyl}-1H-pyrazol-5-yl)benzamide, also known as M15, is a novel compound that has shown potential for various scientific research applications.

Mechanism of Action

N-(1-{1-[3-(5-methyl-2-furyl)butyl]-4-piperidinyl}-1H-pyrazol-5-yl)benzamide acts as a positive allosteric modulator of the GABA-A receptor, which is the primary inhibitory neurotransmitter in the central nervous system. This results in increased GABAergic neurotransmission, leading to the observed neuroprotective and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including reducing oxidative stress and inflammation, improving cognitive function, and reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-{1-[3-(5-methyl-2-furyl)butyl]-4-piperidinyl}-1H-pyrazol-5-yl)benzamide in lab experiments is its specificity for the GABA-A receptor, which allows for targeted investigation of the effects of GABAergic neurotransmission. However, one limitation is the lack of human clinical trials, which limits the ability to extrapolate the findings to human subjects.

Future Directions

For research on N-(1-{1-[3-(5-methyl-2-furyl)butyl]-4-piperidinyl}-1H-pyrazol-5-yl)benzamide include investigating its potential as a treatment for various neurological and psychiatric disorders, such as Parkinson's disease, Alzheimer's disease, and depression. Additionally, further investigation is needed to determine the optimal dosage and administration methods for this compound.

Synthesis Methods

N-(1-{1-[3-(5-methyl-2-furyl)butyl]-4-piperidinyl}-1H-pyrazol-5-yl)benzamide can be synthesized through a multistep process involving the reaction of 5-methyl-2-furfural with 4-piperidone hydrochloride to form 3-(5-methyl-2-furyl)butyric acid. This is then reacted with 1-(4-bromophenyl)-1H-pyrazole-5-carboxylic acid to form the final product, this compound.

Scientific Research Applications

N-(1-{1-[3-(5-methyl-2-furyl)butyl]-4-piperidinyl}-1H-pyrazol-5-yl)benzamide has been found to have potential for various scientific research applications, including as a neuroprotective agent, anxiolytic, and anti-inflammatory agent. It has also been investigated for its potential as a treatment for Parkinson's disease, Alzheimer's disease, and depression.